N-(1-benzylpiperidin-4-yl)-4-fluorobenzamide

• CAS RN: 132442-35-4
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4g/mol
• IUPAC Name: N-(1-benzylpiperidin-4-yl)-4-fluorobenzamide
• InChI: InChI=1S/C19H21FN2O/c20-17-8-6-16(7-9-17)19(23)21-18-10-12-22(13-11-18)14-15-4-2-1-3-5-15/h1-9,18H,10-14H2,(H,21,23)
• InChI Key: XQQCWHHHQWVAGC-UHFFFAOYSA-N
• SMILES: C1CN(CCC1NC(=O)C2=CC=C(C=C2)F)CC3=CC=CC=C3

Description

N-(1-benzylpiperidin-4-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C19H21FN2O and its molecular weight is 312.4g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-benzyl-4-aminopiperidine (1.13 g) in dichloromethane (10 ml) were added a solution of 4-fluorobenzoyl chloride (0.99 g) in dichloromethane (1 ml) and diisopropylethylamine (1.09 ml) under cooling on an ice-water bath. The mixture was warmed to ambient temperature slowly under stirring. The mixture was diluted with dichloromethane and washed with water, saturated aqueous sodium hydrogen carbonate, water, and brine. After drying with magnesium sulfate, the solvents were removed under reduced pressure. A residue was purified by column chromatography (silica gel 100 ml, dichloromethane:methanol=15:1). After rinse with diisopropyl ether-n-hexane (1:1), N-(1-benzylpiperidin-4-yl)-4-fluorobenzamide (1.31 g) was obtained.